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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

Cat. No.: B144787 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
Hydroxybutyrate
For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This document provides immediate and

essential safety and logistical information for Ethyl 3-Hydroxybutyrate, focusing on personal

protective equipment, operational procedures, and disposal plans to ensure a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Ethyl 3-Hydroxybutyrate is a combustible liquid that may cause skin and eye irritation.[1][2]

Inhalation of vapors or mists may cause respiratory tract irritation.[1][2] It is crucial to use

appropriate personal protective equipment (PPE) to minimize exposure.

Summary of Personal Protective Equipment (PPE) Recommendations:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b144787?utm_src=pdf-interest
https://www.benchchem.com/product/b144787?utm_src=pdf-body
https://www.benchchem.com/product/b144787?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=E10980%20%20SDS%20%20062123.pdf
https://file.medchemexpress.com/batch_PDF/HY-Y1131/Ethyl-R-3-hydroxybutyrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Rationale

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to EN166

(EU) or NIOSH (US)

standards.[3][4][5]

To prevent eye contact which

can cause serious irritation.[1]

[2]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3][5] Specific

materials recommended for full

contact are butyl-rubber

(minimum layer thickness: 0.7

mm) and for splash contact,

Chloroprene.[6]

To prevent skin irritation and

absorption.[1][2]

Respiratory Protection

Generally not required under

normal use conditions with

adequate ventilation.[3]

However, if exposure limits are

exceeded or irritation is

experienced, a full-face

respirator is recommended.[4]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[5]

To prevent respiratory tract

irritation from vapors or mists.

[1][2]
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Ventilation: Always handle Ethyl 3-Hydroxybutyrate in a well-ventilated area, preferably in a

chemical fume hood.[1]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources as it is a combustible liquid.[3][4][6] No smoking in the handling area.[4][6]

Container Handling: Keep the container tightly closed when not in use.[5] Ground and bond

container and receiving equipment to prevent static discharges.[4]

Personal Hygiene: Wash hands thoroughly after handling.[5] Do not eat, drink, or smoke

when using this product.[2]

Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and strong bases.[3][5]

Spill Management Protocol:

Isolate and Ventilate: In case of a small spill, isolate the area. For a large spill, consider an

initial downwind evacuation.[7] Ensure adequate ventilation.

Remove Ignition Sources: Remove all sources of ignition from the spill area.[4]

Containment: Use an inert absorbent material like sand, silica gel, or universal binder to soak

up the spill.[3]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[4]

Decontamination: Wash the spill site with soap and water after material pickup is complete.

[7]

Disposal Protocol:

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.
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Containerization: Dispose of contents and container to an approved waste disposal plant.[3]

[6] Keep in suitable, closed containers for disposal.[3]

Contaminated PPE: Seal any contaminated clothing or absorbent paper in a vapor-tight

plastic bag for eventual disposal.[7][8]

Emergency Procedures
First-Aid Measures:

Exposure Route First-Aid Protocol

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do. Continue rinsing.[1] Seek medical

attention if irritation persists.[1]

Skin Contact

Take off immediately all contaminated clothing.

[6] Wash skin with plenty of soap and water.[1]

Seek medical attention if irritation occurs.[1]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1] If

breathing is difficult, seek medical attention.[1]

Ingestion

Do NOT induce vomiting.[1] Make the victim

drink water (two glasses at most).[6] Call a

poison center or doctor if you feel unwell.[1]

Chemical and Physical Properties
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Property Value

Physical State Liquid[3]

Color Colorless[3]

Odor Odorless[3]

Flash Point 77 °C (170.6 °F)[1]

Boiling Point 75 - 76 °C @ 12 mmHg

Incompatible Materials Strong oxidizing agents, Strong bases[3]

Hazardous Decomposition Products
Carbon monoxide (CO), Carbon dioxide (CO2)

[3]

Workflow for Handling Ethyl 3-Hydroxybutyrate
Caption: A logical workflow for the safe handling and disposal of Ethyl 3-Hydroxybutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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